N-benzyl-N'-(3-fluoro-4-methylphenyl)urea

• IUPAC Name: 1-benzyl-3-(3-fluoro-4-methylphenyl)urea
• InChI: InChI=1S/C15H15FN2O/c1-11-7-8-13(9-14(11)16)18-15(19)17-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H2,17,18,19)
• InChI Key: AYSLSHBEMMWMTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2=CC=CC=C2)F
• Molecular Formula: C15H15FN2O
• Molecular Weight: 258.29 g/mol

Description

N-benzyl-N'-(3-fluoro-4-methylphenyl)urea is a useful research compound. Its molecular formula is C15H15FN2O and its molecular weight is 258.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 258.11684127 g/mol and the complexity rating of the compound is 292. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Urease Inhibitors and Medical Applications

• Urease Inhibitors for Treating Infections : Research has identified urease inhibitors, including urea derivatives, as potential drugs for treating infections caused by Helicobacter pylori in the gastric tract and Proteus species in the urinary tract. Despite the clinical use of acetohydroxamic acid, its severe side effects highlight the need for exploring new urease inhibitors (Kosikowska & Berlicki, 2011).

Environmental and Agricultural Research

• Urea as a Hydrogen Carrier : Investigations into urea's role as a hydrogen carrier for fuel cells have been conducted, emphasizing its non-toxicity, stability, and cost-effectiveness. This research suggests urea could significantly contribute to sustainable hydrogen supply (Rollinson et al., 2011).

Chemical Synthesis and Industrial Applications

• Synthesis of Benzothiazoles : The combination of urea and benzothiazole derivatives has been shown to produce compounds with a broad spectrum of biological activities, important for medicinal chemistry. This review discusses the chemical aspects and potential therapeutic applications of these compounds (Rosales-Hernández et al., 2022).

Nitrogen Fertilizers and Environmental Impact

• Slow Release Fertilizers : Ureaform, a product of urea and formaldehyde, serves as a slow-release nitrogen fertilizer, its degradation mainly governed by microbial activity. This review discusses its advantages for fertility management and reducing pollution (Alexander & Helm, 1990).

Toxicology and Human Health

• Toxicity and Health Consequences of Cosmeceuticals : An insight into the human health-related adverse consequences of substances used in cosmeceuticals, including urea derivatives, focusing on cytotoxicity, genotoxicity, and mutagenicity, among others, to guide safer product development (Bilal & Iqbal, 2019).